X-Ray Crystallography Confirms Absolute Configuration
The unambiguous (4S,5S) absolute configuration of the compound is confirmed via X-ray crystallography of its dehydrated derivative, (4S,5S)-2,2-dimethyl-1,3-dioxolane-4,5-dicarbo-nitrile, which was synthesized directly from the target dicarboxamide [1]. The crystal structure reveals a C2 symmetric molecule where the 1,3-dioxolane ring adopts an 'extreme twist' conformation [2]. This conformation is distinct from the envelope conformation observed in the (4S,5S)-2-(2-thienyl) analog, highlighting how substitution at the 2-position alters the scaffold's fundamental geometry [3].
| Evidence Dimension | 1,3-Dioxolane Ring Conformation |
|---|---|
| Target Compound Data | Extreme twist conformation |
| Comparator Or Baseline | (4S,5S)-2-(2-Thienyl)-1,3-dioxolane-4,5-dicarboxamide: Envelope conformation |
| Quantified Difference | Qualitative difference in ring puckering |
| Conditions | Solid-state structure determined by single-crystal X-ray diffraction |
Why This Matters
Conformational differences directly influence the spatial orientation of the amide groups, impacting the compound's ability to engage in intermolecular hydrogen-bonding networks and its utility as a chiral building block.
- [1] Haines, A. H. (2013). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbo-nitrile. Acta Crystallographica Section E: Structure Reports Online, 69(7), o1149. https://doi.org/10.1107/S160053681301234X View Source
- [2] Moers, F. G., Smits, J. M. M., Beurskens, P. T., Thuring, J. W., & Zwanenburg, B. (1995). Crystal and molecular structure of (4S,5S)-4-(2-furyl)-2,2-dimethyl-1,3-dioxolane-5-carboxylic acid. Journal of Chemical Crystallography, 25(7), 429-432. View Source
- [3] Xu, W., Wang, J., & Li, Y. (2009). (4S,5S)-2-(2-Thien-yl)-1,3-dioxolane-4,5-dicarboxamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 4), o764. https://doi.org/10.1107/S1600536809008368 View Source
